Cas no 9017-27-0 (POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE))

• Product Name: POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE)
• CAS No: 9017-27-0
• MF: C₁₈H₂₀
• MW: 236.351405143738
• CID: 803863
• PubChem ID: 165742
• Update Time: 2025-05-26

POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) Chemical and Physical Properties

Names and Identifiers

• POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE)
• 9017-27-0
• 1-Ethenyl-2-methylbenzene--(prop-1-en-2-yl)benzene (1/1)
• DTXSID80911943
• 68441-38-3
• 111019-00-2
• Piccotex 120
• Piccotex(TM) 120 Hydrocarbon Resin

• Inchi： 1S/2C9H10/c1-8(2)9-6-4-3-5-7-9;1-3-9-7-5-4-6-8(9)2/h2*3-7H,1H2,2H3
• InChI Key： OSBCHXNIHVRZCO-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=CC=1C=C.C1(C=CC=CC=1)C(=C)C

Computed Properties

• Exact Mass: 236.156500638g/mol
• Monoisotopic Mass: 236.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Density: 1.05 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.58
• Solubility: hydrocarbons, esters and ketones: soluble
• Solubility: Insoluble in water

POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE)

POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE): A Comprehensive Overview

POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE), commonly referred to by its CAS number 9017-27-0, is a copolymer synthesized from the combination of vinyltoluene and alpha-methylstyrene. This polymer exhibits unique properties that make it highly versatile in various industrial and technological applications. The copolymerization process involves the controlled reaction of these two monomers, resulting in a material with enhanced mechanical strength, thermal stability, and chemical resistance. Recent advancements in polymer chemistry have further optimized the synthesis methods, enabling the production of POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) with tailored properties for specific applications.

The structure of POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) is characterized by alternating chains of vinyltoluene and alpha-methylstyrene units. This alternating structure contributes to its excellent mechanical properties, including high tensile strength and flexibility. The polymer's thermal stability is particularly noteworthy, as it can withstand elevated temperatures without significant degradation. Recent studies have demonstrated that the incorporation of functional additives can further enhance these properties, making POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) an ideal candidate for high-performance materials in aerospace and automotive industries.

One of the most significant applications of POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) is in the production of high-performance plastics and composites. Its ability to form strong bonds with other materials makes it a preferred choice for manufacturing lightweight yet durable components. In the electronics industry, this polymer is widely used in the production of insulating materials due to its excellent electrical insulation properties. Recent research has also explored its potential in biomedical applications, such as drug delivery systems and tissue engineering scaffolds, where its biocompatibility and controlled degradation rates are highly advantageous.

The synthesis of POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) typically involves free radical polymerization or controlled radical polymerization techniques. Free radical polymerization is a cost-effective method that ensures high yield, while controlled radical polymerization offers better control over the molecular weight and polydispersity of the resulting polymer. Recent advancements in catalyst design have further improved the efficiency and precision of these processes, leading to polymers with more consistent quality and performance.

In terms of environmental impact, POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) has been studied for its biodegradability and recyclability. While traditional polymers often pose challenges in waste management due to their persistence in the environment, recent innovations have focused on developing more sustainable versions of this polymer. For instance, researchers have explored the use of biodegradable additives and renewable monomers to reduce its environmental footprint.

From a commercial perspective, POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE) is widely available in various grades and formulations to meet different application requirements. Its compatibility with a wide range of processing techniques, including injection molding, extrusion, and 3D printing, further enhances its appeal across diverse industries. The global demand for this polymer has been steadily increasing due to its versatility and performance advantages over traditional materials.

In conclusion, POLY(VINYLTOLUENE-CO-ALPHA-METHYLSTYRENE), CAS number 9017-27-0, stands as a testament to the advancements in polymer science. Its unique combination of mechanical strength, thermal stability, and chemical resistance makes it an indispensable material in modern manufacturing. As research continues to uncover new applications and improve synthesis methods, this copolymer is poised to play an even more critical role in shaping future technologies.